Cas no 2152-70-7 (NSC 21620)

• Product Name: NSC 21620
• CAS No: 2152-70-7
• MF: C₁₃H₈N₂O₇
• MW: 304.21182346344
• CID: 911853
• PubChem ID: 95565
• Update Time: 2025-04-19

NSC 21620 Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(5-nitro-2-furyl)penta-1,4-dien-3-one
• (1Z,4E)-1,5-bis(5-nitrofuran-2-yl)penta-1,4-dien-3-one
• 1,4-Pentadien-3-one, 1,5-bis(5-nitro-2-furanyl)-
• 1,4-Pentadien-3-one, 1,5-bis(5-nitro-2-furyl)-
• 1,5-Bis(5-nitro-2-furyl)-1,4-pentadien-3-one
• 1,5-bis-(5-nitro-furan-2-yl)-penta-1,4-dien-3-one
• 1.5-Bis-< 5-nitro-2-furyl> -penta-1.4-dien-3-on
• 1.5-Bis-< 5-nitro-furyl-(2)> -pentadien-(1.4)-on-(3)
• Bis-< 5-nitro-furfuryliden> -aceton
• Nsc21620
• Nitrovin-ketone
• 1,5-bis-(5-nitro-2-furanyl)-1,4-pentadien-3-one
• 1,5-bis(5-nitrofuran-2-yl)penta-1,4-dien-3-one
• NSC 21620
• AKOS024319229
• Nitrovin desguanylhydrazine; Nitrovin ketone; 1,5-Bis-(5-nitro-2-furfuryl)-1,4-pentadien-3-one; Nitrovin-ketone
• LUWVSMYASMXSJY-UHFFFAOYSA-N
• 2152-70-7
• DTXSID101248470
• NS00049240
• 1,5-Bis(5-nitro-2-furanyl)-1,4-pentadien-3-one

• Inchi： 1S/C13H8N2O7/c16-9(1-3-10-5-7-12(21-10)14(17)18)2-4-11-6-8-13(22-11)15(19)20/h1-8H
• InChI Key： LUWVSMYASMXSJY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C=CC(C=CC1=CC=C([N+](=O)[O-])O1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.03314
• Monoisotopic Mass: 304.03315060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 129.63
• LogP: 4.03110